4-Bromophenyl 2-ethoxybenzoate

• Molecular Formula: C15H13BrO3
• Molecular Weight: 321.16 g/mol
• IUPAC Name: (4-bromophenyl) 2-ethoxybenzoate
• InChI: InChI=1S/C15H13BrO3/c1-2-18-14-6-4-3-5-13(14)15(17)19-12-9-7-11(16)8-10-12/h3-10H,2H2,1H3
• InChI Key: CXHKMMVIAVZKRG-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)Br

Description

4-Bromophenyl 2-ethoxybenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the family of esters and is commonly used as a building block in the synthesis of various organic compounds.

Mechanism of Action

The exact mechanism of action of 4-Bromophenyl 2-ethoxybenzoate is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of various enzymes and proteins involved in the inflammatory and pain pathways. It has also been shown to modulate the levels of various neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-Bromophenyl 2-ethoxybenzoate has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been shown to decrease the levels of reactive oxygen species, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Bromophenyl 2-ethoxybenzoate in lab experiments is its potent anti-inflammatory and analgesic properties. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-Bromophenyl 2-ethoxybenzoate. One of the areas of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as a novel anti-inflammatory and analgesic agent. Further research is needed to fully understand the mechanism of action and therapeutic potential of this compound.
Conclusion:
In conclusion, 4-Bromophenyl 2-ethoxybenzoate is a promising chemical compound with potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive option for researchers studying various diseases. Further research is needed to fully understand its mechanism of action and to explore its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-Bromophenyl 2-ethoxybenzoate involves the reaction between 4-bromophenol and 2-ethoxybenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

4-Bromophenyl 2-ethoxybenzoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has also shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.